![molecular formula C8H13NO3 B6202071 2-(1-methyl-5-oxopyrrolidin-2-yl)propanoic acid CAS No. 1783372-97-3](/img/no-structure.png)
2-(1-methyl-5-oxopyrrolidin-2-yl)propanoic acid
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Overview
Description
2-(1-methyl-5-oxopyrrolidin-2-yl)propanoic acid is a chemical compound with the molecular formula C8H13NO3 . It has a molecular weight of 171.19 .
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C8H13NO3 . It contains eight carbon atoms, thirteen hydrogen atoms, one nitrogen atom, and three oxygen atoms . The exact spatial arrangement of these atoms (i.e., the 3D structure) would require more specific information or computational chemistry techniques to determine.Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 367.0±15.0 °C and a predicted density of 1?±.0.06 g/cm3 . Its pKa is predicted to be 4.32±0.10 .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-methyl-5-oxopyrrolidin-2-yl)propanoic acid involves the reaction of 1-methyl-5-pyrrolidone-2-one with ethyl bromoacetate followed by hydrolysis and decarboxylation.", "Starting Materials": [ "1-methyl-5-pyrrolidone-2-one", "ethyl bromoacetate", "sodium hydroxide", "hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: 1-methyl-5-pyrrolidone-2-one is reacted with ethyl bromoacetate in the presence of sodium hydroxide to form ethyl 2-(1-methyl-5-oxopyrrolidin-2-yl)propanoate.", "Step 2: The ethyl ester is then hydrolyzed with hydrochloric acid to form 2-(1-methyl-5-oxopyrrolidin-2-yl)propanoic acid.", "Step 3: The product is purified by extraction with diethyl ether and drying over anhydrous magnesium sulfate." ] } | |
1783372-97-3 | |
Molecular Formula |
C8H13NO3 |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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